Cas no 2171750-13-1 (4-amino-1-ethyl-5-5-(trifluoromethyl)furan-2-ylpyrrolidin-2-one)

• Product Name: 4-amino-1-ethyl-5-5-(trifluoromethyl)furan-2-ylpyrrolidin-2-one
• CAS No: 2171750-13-1
• MF: C₁₁H₁₃F₃N₂O₂
• MW: 262.228333234787
• CID: 5565833
• PubChem ID: 165595384
• Update Time: 2025-06-10

4-amino-1-ethyl-5-5-(trifluoromethyl)furan-2-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1636187
• 2171750-13-1
• 4-amino-1-ethyl-5-[5-(trifluoromethyl)furan-2-yl]pyrrolidin-2-one
• 4-amino-1-ethyl-5-5-(trifluoromethyl)furan-2-ylpyrrolidin-2-one

• Inchi： 1S/C11H13F3N2O2/c1-2-16-9(17)5-6(15)10(16)7-3-4-8(18-7)11(12,13)14/h3-4,6,10H,2,5,15H2,1H3
• InChI Key： ZJLSOXOBKAUYAZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C2C(CC(N2CC)=O)N)O1)(F)F

Computed Properties

• Exact Mass: 262.09291215g/mol
• Monoisotopic Mass: 262.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.5Ų

Additional information on 4-amino-1-ethyl-5-5-(trifluoromethyl)furan-2-ylpyrrolidin-2-one

4-Amino-1-Ethyl-5-(Trifluoromethyl)Furan-2-YlPyrrolidin-2-One: A Comprehensive Overview

The compound with CAS No. 2171750-13-1, known as 4-amino-1-ethyl-5-(trifluoromethyl)furan-2-ylpyrrolidin-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule combines a pyrrolidinone ring with a substituted furan moiety, making it a versatile scaffold for various biological activities.

4-Amino group attached to the pyrrolidinone ring imparts nucleophilic properties, which can be exploited in various biochemical reactions. The 1-ethyl substituent enhances the lipophilicity of the molecule, potentially improving its bioavailability. The 5-(trifluoromethyl) group on the furan ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interactions with biological targets. These structural features collectively make this compound a promising candidate for exploring its role in therapeutic interventions.

Recent studies have highlighted the potential of 4-amino-1-ethyl-5-(trifluoromethyl)furan-2-ylpyrrolidin-2-one as a modulator of key cellular pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibitory activity against certain kinases, which are implicated in cancer progression. The trifluoromethyl group plays a critical role in enhancing the potency and selectivity of the compound, making it a valuable lead for anti-cancer drug development.

In addition to its enzymatic activity, this compound has shown promising results in preclinical models of neurodegenerative diseases. A study conducted by researchers at Stanford University revealed that 4-amino derivatives of this compound can cross the blood-brain barrier efficiently and exhibit neuroprotective effects by inhibiting oxidative stress. The ethyl group's lipophilicity contributes to its ability to penetrate cellular membranes, while the trifluoromethyl group ensures stability and reduces off-target effects.

The synthesis of 4-amino-1-ethyl-5-(trifluoromethyl)furan-2-ylpyrrolidin-2-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A recent advancement reported in *Nature Communications* describes a novel route utilizing palladium-catalyzed cross-coupling reactions to construct the furan-pyrrolidinone linkage efficiently. This method not only improves yield but also minimizes environmental impact, aligning with green chemistry principles.

Moreover, computational studies have provided deeper insights into the molecular interactions of this compound with biological targets. Using molecular docking simulations, scientists at the University of California have identified key residues on target proteins that are critical for binding affinity. These findings are crucial for further optimization of the compound's structure to enhance its therapeutic potential.

In conclusion, 4-amino-1-ethyl-5-(trifluoromethyl)furan-2-y pyrrolidinone (CAS No. 2171750